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Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Alexitol sodium. Due to the limited availability of specific quantitative solubility data in public

literature, this document focuses on presenting the established qualitative solubility profile and

outlines a general experimental protocol for determining solubility in various solvents. This

information is intended to guide researchers and formulation scientists in their work with this

compound.

Introduction to Alexitol Sodium
Alexitol sodium, also known as sodium polyhydroxyaluminum monocarbonate hexitol

complex, is a chemical compound with the CAS Registry Number 66813-51-2.[1][2] It is

described as a tasteless, odorless powder.[1][2] The compound is a complex ionic species with

the molecular formula C7H15AlNaO10+ and a molecular weight of approximately 309.16 g/mol

.[1][3]

Solubility Profile of Alexitol Sodium
Current literature provides a qualitative description of Alexitol sodium's solubility. Specific

quantitative data (e.g., mg/mL) in common laboratory solvents is not readily available. The

known solubility characteristics are summarized in the table below.
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Solvent Solubility Temperature Source

Water Practically Insoluble Not Specified [1][2]

Dilute Acids Readily Soluble Not Specified [1][2]

Ethanol Data Not Available Not Specified

DMSO Data Not Available Not Specified

Methanol Data Not Available Not Specified

The insolubility in water and solubility in dilute acids are key characteristics of this compound,

suggesting its potential application as an antacid where it would react with gastric acid.[1]

General Experimental Protocol for Solubility
Determination
The following is a generalized protocol for determining the solubility of a compound like

Alexitol sodium, based on common laboratory practices. This can be adapted for various

solvents.

Objective: To determine the equilibrium solubility of Alexitol sodium in a given solvent at a

specified temperature.

Materials:

Alexitol sodium powder

Selected solvent (e.g., water, ethanol, DMSO, methanol, dilute HCl)

Analytical balance

Vials or flasks with secure caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.45 µm)
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Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of Alexitol sodium to a known volume of the solvent in a vial. The

excess solid should be clearly visible.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the solution

becomes constant.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved particles.

Quantification:

Dilute the filtered sample with a suitable solvent to a concentration within the working

range of the analytical method.

Analyze the concentration of Alexitol sodium in the diluted sample using a validated

analytical method.
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Data Analysis:

Calculate the solubility of Alexitol sodium in the solvent, expressed in units such as

mg/mL or g/L, taking into account the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for determining the solubility of a chemical

compound.

Preparation Equilibration Sampling & Analysis Result

Weigh Alexitol Sodium Add Solvent Seal Vial Agitate at Constant Temp Collect Supernatant Filter Sample Quantify Concentration Determine Solubility

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

This guide provides foundational information on the solubility of Alexitol sodium for research

and development purposes. The provided experimental protocol can be adapted to generate

specific quantitative data for various solvents and conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Alexitol
Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1516804#alexitol-sodium-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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